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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1243658 Get Quote

A Comparative Guide to Rochelle Salt and
Modern Piezoelectric Polymers
In the realm of piezoelectric materials, both classic crystalline compounds and modern

polymers offer unique advantages for researchers and drug development professionals. This

guide provides an objective performance comparison between Rochelle salt, one of the first

discovered piezoelectric materials, and modern piezoelectric polymers, specifically

Polyvinylidene Fluoride (PVDF) and its copolymer, Polyvinylidene Fluoride-Trifluoroethylene

(PVDF-TrFE). The comparison is supported by experimental data to aid in material selection for

sensing, actuation, and energy harvesting applications.

Quantitative Performance Comparison
The following table summarizes the key performance metrics for Rochelle salt, PVDF, and

PVDF-TrFE. These values represent typical ranges found in scientific literature and can vary

based on material preparation, processing, and specific experimental conditions.
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Property Rochelle Salt PVDF PVDF-TrFE Unit

Piezoelectric

Coefficient (d₃₃)
>100[1] -20 to -31[2][3][4]

-20 to -58[2][4][5]

[6]
pC/N

Piezoelectric

Voltage Coeff.

(g₃₃)

High (variable) ~ -300 ~ -330 10⁻³ Vm/N

Electromechanic

al Coupling (k₃₃)
~0.5 - 0.7 ~0.15[7] >0.30[7] -

Relative

Dielectric

Constant (εr)

100 - 18,000[8]

[9][10]
~12[11] ~8-10[7] -

Young's Modulus 2 - 3.6[12]
1.1 - 3.5[13][14]

[15]
>3.0[7] GPa

Density 1.79[16][17] 1.78[18][19][20] ~1.78 g/cm³

Ferroelectric

Temp. Range
-18 to 24 °C[1] N/A

< 140 °C (Curie

Temp.)
°C

Melting Point
70 - 80 °C[17]

[21]
~170 °C[13] ~150 °C °C

Key

Characteristics

High d₃₃, Brittle,

Water Soluble,

Temp. &

Humidity

Sensitive

Flexible,

Chemically

Resistant,

Stable, Lower

d₃₃

Flexible, Higher

k₃₃ than PVDF,

Stable

-

Experimental Protocols
The accurate characterization of piezoelectric materials is crucial for their application. The

primary methods for determining the key parameters listed above are detailed below.

1. Measurement of Piezoelectric Coefficient (d₃₃)
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The direct piezoelectric effect, where a material generates a charge in response to mechanical

stress, is quantified by the d₃₃ coefficient.

Objective: To measure the electric charge generated per unit of applied force in the

material's polarization direction.

Apparatus: A d₃₃ meter (e.g., Berlincourt-type), precision force gauge, sample holder with

electrodes, and a charge amplifier.

Methodology:

Sample Preparation: The material (crystal or polymer film) is cut to a specific geometry

and electrodes are applied to the faces perpendicular to the polarization axis. For

polymers like PVDF, this requires a prior poling step where the material is subjected to a

strong electric field to align its molecular dipoles.[22]

Force Application: A quasi-static, low-frequency (e.g., ~100 Hz) sinusoidal force of a

known magnitude (F) is applied to the sample along the polarization axis (direction '3').

Charge Measurement: The charge (Q) generated on the electrodes is measured using a

charge amplifier.

Calculation: The d₃₃ coefficient is calculated as the ratio of the generated charge to the

applied force: d₃₃ = Q / F

Data Analysis: Multiple measurements are taken and averaged to ensure accuracy. For

PVDF and its copolymers, the d₃₃ value is typically negative, meaning the material

contracts in the polarization direction when an electric field is applied in that same

direction.[22]

2. Measurement of Relative Dielectric Constant (εr)

The dielectric constant indicates a material's ability to store electrical energy in an electric field.

Objective: To determine the capacitance of the material relative to the capacitance of a

vacuum.
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Apparatus: An LCR meter, parallel plate capacitor fixture, and an environmental chamber for

temperature control.

Methodology:

Sample Preparation: The material is placed between the two parallel plates of the fixture,

ensuring good contact and no air gaps. The thickness (t) and electrode area (A) of the

sample are precisely measured.

Capacitance Measurement: The LCR meter is used to measure the capacitance (C) of the

sample at a specific frequency (commonly 1 kHz).

Calculation: The relative dielectric constant (εr) is calculated using the formula for a

parallel plate capacitor: εr = (C * t) / (A * ε₀) where ε₀ is the permittivity of free space (8.854

x 10⁻¹² F/m).

Data Analysis: For ferroelectric materials like Rochelle salt, the dielectric constant is

highly dependent on temperature, especially near its Curie points.[1][10] Therefore,

measurements are often performed over a range of temperatures.

Material Comparison and Application Suitability
The choice between Rochelle salt and piezoelectric polymers depends critically on the

intended application's environmental conditions and performance requirements.
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Piezoelectric Materials

Key Performance Drivers

Primary Application Areas

Rochelle Salt

Pros:
• Extremely High d₃₃ (>100 pC/N)

Cons:
• Narrow Operating Temp. (-18 to 24°C)

• Water Soluble / Humidity Sensitive
• Mechanically Brittle

PVDF / PVDF-TrFE

Pros:
• High Flexibility & Durability

• Wide Operating Temp. (>150°C)
• Chemical & Moisture Resistant

• Good k₃₃ (especially TrFE)

Cons:
• Lower d₃₃ (-20 to -60 pC/N)

Controlled Environments
(e.g., Lab Transducers,

Historical Devices)

Leads to

Diverse & Harsh Environments
(e.g., Wearable Sensors, Medical Devices,

Industrial Monitoring, Hydrophones)

Leads to

Click to download full resolution via product page

Caption: Logical flow comparing Rochelle salt and PVDF polymers.

Rochelle Salt: Rochelle salt exhibits one of the highest piezoelectric coefficients (d₃₃) ever

recorded, making it exceptionally sensitive to mechanical stress.[23] However, its practical

application is severely limited by its properties. It is ferroelectric only within a narrow

temperature range of -18°C to 24°C, outside of which its piezoelectric properties diminish

drastically.[1] Furthermore, it is water-soluble and sensitive to ambient humidity, which can

degrade the crystal over time. Its brittle crystalline nature also makes it unsuitable for

applications requiring flexibility or durability. Consequently, its use today is largely confined to

controlled laboratory settings or historical device replications.
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PVDF and PVDF-TrFE Polymers: In contrast, modern piezoelectric polymers offer a robust and

versatile alternative. PVDF is known for its excellent mechanical flexibility, high strength,

chemical inertness, and stability over a wide range of temperatures.[3] While its d₃₃ coefficient

is lower than that of Rochelle salt, it is sufficient for a vast array of applications.[2][3]

The copolymer PVDF-TrFE further enhances these properties. By incorporating

Trifluoroethylene, the resulting polymer has a higher electromechanical coupling factor (k₃₃),

indicating more efficient energy conversion, and often a higher d₃₃ coefficient compared to pure

PVDF.[7] These polymers are not sensitive to humidity and can be manufactured into thin,

flexible films, making them ideal for complex geometries and conformal devices.[22] Their

stability and flexibility have led to widespread use in medical sensors, wearable electronics,

non-destructive testing, and hydrophones.[24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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